(S)-5-(3-Benzyl-piperazine-1-sulfonyl)-isoquinoline
Overview
Description
(S)-5-(3-Benzyl-piperazine-1-sulfonyl)-isoquinoline, also known as SB-269970, is a selective 5-HT7 receptor antagonist. It has been widely studied for its potential therapeutic applications in various disorders such as depression, anxiety, and schizophrenia.
Mechanism of Action
(S)-5-(3-Benzyl-piperazine-1-sulfonyl)-isoquinoline is a selective antagonist of the 5-HT7 receptor. The 5-HT7 receptor is a G protein-coupled receptor that is widely distributed in the brain. It is involved in the regulation of various physiological and behavioral processes such as circadian rhythm, sleep, mood, and cognition. (S)-5-(3-Benzyl-piperazine-1-sulfonyl)-isoquinoline binds to the 5-HT7 receptor and prevents the binding of serotonin, the endogenous ligand, to the receptor. This leads to a decrease in the downstream signaling pathways that are involved in the regulation of the above-mentioned processes.
Biochemical and Physiological Effects
(S)-5-(3-Benzyl-piperazine-1-sulfonyl)-isoquinoline has been shown to have anxiolytic and antidepressant effects in animal models. It has also been found to improve cognitive function and reduce psychotic symptoms in animal models of schizophrenia. The exact biochemical and physiological effects of (S)-5-(3-Benzyl-piperazine-1-sulfonyl)-isoquinoline are still being studied, but it is believed to act on various neurotransmitter systems such as dopamine, glutamate, and GABA.
Advantages and Limitations for Lab Experiments
One of the main advantages of (S)-5-(3-Benzyl-piperazine-1-sulfonyl)-isoquinoline is its selectivity for the 5-HT7 receptor. This makes it a useful tool for studying the role of the 5-HT7 receptor in various physiological and behavioral processes. However, one of the limitations of (S)-5-(3-Benzyl-piperazine-1-sulfonyl)-isoquinoline is its poor solubility in water, which can make it difficult to administer in animal models.
Future Directions
There are several future directions for the study of (S)-5-(3-Benzyl-piperazine-1-sulfonyl)-isoquinoline. One area of interest is its potential therapeutic applications in various psychiatric disorders such as depression, anxiety, and schizophrenia. Another area of interest is the role of the 5-HT7 receptor in the regulation of circadian rhythm and sleep. Further research is needed to fully understand the biochemical and physiological effects of (S)-5-(3-Benzyl-piperazine-1-sulfonyl)-isoquinoline and its potential therapeutic applications.
Scientific Research Applications
(S)-5-(3-Benzyl-piperazine-1-sulfonyl)-isoquinoline has been extensively studied for its potential therapeutic applications in various disorders such as depression, anxiety, and schizophrenia. It has been shown to have anxiolytic and antidepressant effects in animal models. (S)-5-(3-Benzyl-piperazine-1-sulfonyl)-isoquinoline has also been studied for its potential role in the treatment of schizophrenia. It has been found to improve cognitive function and reduce psychotic symptoms in animal models.
properties
IUPAC Name |
5-[(3S)-3-benzylpiperazin-1-yl]sulfonylisoquinoline |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O2S/c24-26(25,20-8-4-7-17-14-21-10-9-19(17)20)23-12-11-22-18(15-23)13-16-5-2-1-3-6-16/h1-10,14,18,22H,11-13,15H2/t18-/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NWPLYJKTTNORCR-SFHVURJKSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC(N1)CC2=CC=CC=C2)S(=O)(=O)C3=CC=CC4=C3C=CN=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(C[C@@H](N1)CC2=CC=CC=C2)S(=O)(=O)C3=CC=CC4=C3C=CN=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-5-(3-Benzyl-piperazine-1-sulfonyl)-isoquinoline | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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